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Compound of Interest

Compound Name: Chromic acid

Cat. No.: B076003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, structure,

and properties of chromic acid and its related compounds. The information is presented to

support advanced research and development activities.

Chemical Formula and Nomenclature
The term "chromic acid" can refer to several chemical species, which exist in equilibrium or

are precursors to the acid itself. The primary species of interest are molecular chromic acid,

dichromic acid, and its anhydride, chromium trioxide.

Molecular Chromic Acid: The chemical formula for molecular chromic acid is H₂CrO₄.[1][2]

[3][4] Its IUPAC name is dihydroxidodioxidochromium.[2] It is also known as

tetraoxochromic acid or chromic(VI) acid.[1][4] In this compound, chromium exists in the +6

oxidation state.[2][3]

Dichromic Acid: This acid is formed from the condensation of two molecules of chromic
acid and has the chemical formula H₂Cr₂O₇.[2][4][5] It is the fully protonated form of the

dichromate ion (Cr₂O₇²⁻).[4]

Chromium Trioxide: With the formula CrO₃, this compound is the anhydride of chromic acid.

[2][3][6] It is a dark red, crystalline solid that reacts with water to form chromic acid.[2][6]
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Chemical Structure
The molecular geometry of chromic acid is central to its reactivity. The chromium atom is

bonded to four oxygen atoms. Two of these are double-bonded, and two are single-bonded to

hydroxyl groups.[1][7]

The structures of molecular chromic acid, dichromic acid, and chromium trioxide are

depicted below using the DOT language for Graphviz.
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Caption: Molecular structures of key chromium(VI) compounds.
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Quantitative Data Summary
The physical and chemical properties of chromic acid and its related compounds are

summarized in the table below for easy comparison.

Property
Molecular Chromic
Acid (H₂CrO₄)

Dichromic Acid
(H₂Cr₂O₇)

Chromium Trioxide
(CrO₃)

Molar Mass ( g/mol ) 118.01[3][4] 218.00[2][5][8] 99.99[6]

Appearance - -
Dark purplish-red

solid[2][6]

Density (g/cm³) 1.201[2][3][4] - 2.7[6]

Melting Point (°C) 197[2][3][4] - 197[6]

Boiling Point (°C)
250 (decomposes)[2]

[3][4]
- Decomposes > 197[6]

Solubility in water 169 g/100 mL[2] -
169 g/100 g at 25

°C[9]

Experimental Protocols
Preparation of Chromic Acid Cleaning Solution
Chromic acid solutions are potent oxidizing agents and have been traditionally used for

cleaning laboratory glassware.[3][10] Caution: Chromic acid and other hexavalent chromium

compounds are highly toxic and carcinogenic.[4] Appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat, must be worn, and the procedure

should be performed in a well-ventilated fume hood.[3]

Materials:

Sodium dichromate (Na₂Cr₂O₇) or Potassium dichromate (K₂Cr₂O₇)

Concentrated sulfuric acid (H₂SO₄)

Distilled water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b076003?utm_src=pdf-body
https://www.vedantu.com/chemistry/chromic-acid
https://byjus.com/chemistry/chromic-acid/
https://en.wikipedia.org/wiki/Chromic_acid
https://www.echemi.com/products/pd180824134801-dichromic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dichromic-acid
https://en.wikipedia.org/wiki/Chromium_trioxide
https://en.wikipedia.org/wiki/Chromic_acid
https://en.wikipedia.org/wiki/Chromium_trioxide
https://en.wikipedia.org/wiki/Chromic_acid
https://www.vedantu.com/chemistry/chromic-acid
https://byjus.com/chemistry/chromic-acid/
https://en.wikipedia.org/wiki/Chromium_trioxide
https://en.wikipedia.org/wiki/Chromic_acid
https://www.vedantu.com/chemistry/chromic-acid
https://byjus.com/chemistry/chromic-acid/
https://en.wikipedia.org/wiki/Chromium_trioxide
https://en.wikipedia.org/wiki/Chromic_acid
https://www.vedantu.com/chemistry/chromic-acid
https://byjus.com/chemistry/chromic-acid/
https://en.wikipedia.org/wiki/Chromium_trioxide
https://en.wikipedia.org/wiki/Chromic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chromium-Trioxide
https://www.benchchem.com/product/b076003?utm_src=pdf-body
https://www.benchchem.com/product/b076003?utm_src=pdf-body
https://www.vedantu.com/chemistry/chromic-acid
https://assets-global.website-files.com/6827fb8f5389f28f9b2d87a4/689fd18aa66c1f638cfa0e91_soxavale.pdf
https://www.benchchem.com/product/b076003?utm_src=pdf-body
https://byjus.com/chemistry/chromic-acid/
https://www.vedantu.com/chemistry/chromic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glass beaker or flask

Glass stirring rod

Procedure:

In a clean beaker or flask, carefully weigh out 20 grams of sodium dichromate or potassium

dichromate.[3][10]

Slowly add a small amount of distilled water and stir with a glass rod to form a paste.[3][10]

While continuously stirring, slowly and carefully add 300 mL of concentrated sulfuric acid to

the paste.[3][11] The reaction is exothermic, and the mixture will become hot.[12]

Once the mixture has cooled, it can be transferred to a labeled glass storage container with

a stopper.[3][10] The solution is ready for use and will have a dark red color. A green color

indicates that the oxidizing power has been diminished.

The following diagram illustrates the workflow for preparing a chromic acid cleaning solution.
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Caption: Workflow for chromic acid solution preparation.

Chemical Reactions and Equilibria
In aqueous solutions, chromic acid exists in equilibrium with the hydrogen chromate ion

([HCrO₄]⁻) and the chromate ion (CrO₄²⁻). The hydrogen chromate ion can further condense to

form the dichromate ion ([Cr₂O₇]²⁻).[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b076003?utm_src=pdf-body-img
https://www.benchchem.com/product/b076003?utm_src=pdf-body
https://www.benchchem.com/product/b076003?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chromic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The key equilibrium reaction is: H₂CrO₄ ⇌ [HCrO₄]⁻ + H⁺[2][3]

And the condensation to dichromate: 2 [HCrO₄]⁻ ⇌ [Cr₂O₇]²⁻ + H₂O[2]

The following diagram illustrates the relationship between these species in solution.
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Caption: Equilibria of chromate species in aqueous solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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